Cas no 22929-53-9 (1-Oxaspiro[4.5]decan-4-one)
1-Oxaspiro[4.5]decan-4-one Chemical and Physical Properties
Names and Identifiers
-
- 22929-53-9
- EN300-704041
- 1-Oxaspiro[4.5]decan-4-one
- DTXSID40536510
- XAA92953
-
- Inchi: 1S/C9H14O2/c10-8-4-7-11-9(8)5-2-1-3-6-9/h1-7H2
- InChI Key: LNQQXBSYISQVNK-UHFFFAOYSA-N
- SMILES: O1CCC(C21CCCCC2)=O
Computed Properties
- Exact Mass: 154.099379685Da
- Monoisotopic Mass: 154.099379685Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 26.3Ų
1-Oxaspiro[4.5]decan-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-704041-1.0g |
1-oxaspiro[4.5]decan-4-one |
22929-53-9 | 95% | 1g |
$0.0 | 2023-06-06 | |
| Aaron | AR002M82-50mg |
1-Oxaspiro[4.5]decan-4-one |
22929-53-9 | 95% | 50mg |
$391.00 | 2025-01-21 | |
| Aaron | AR002M82-100mg |
1-Oxaspiro[4.5]decan-4-one |
22929-53-9 | 95% | 100mg |
$570.00 | 2025-01-21 | |
| Aaron | AR002M82-250mg |
1-Oxaspiro[4.5]decan-4-one |
22929-53-9 | 95% | 250mg |
$805.00 | 2025-01-21 | |
| Aaron | AR002M82-500mg |
1-Oxaspiro[4.5]decan-4-one |
22929-53-9 | 95% | 500mg |
$1251.00 | 2025-01-21 | |
| Aaron | AR002M82-1g |
1-Oxaspiro[4.5]decan-4-one |
22929-53-9 | 95% | 1g |
$1596.00 | 2025-01-21 | |
| Aaron | AR002M82-2.5g |
1-Oxaspiro[4.5]decan-4-one |
22929-53-9 | 95% | 2.5g |
$3105.00 | 2025-01-21 | |
| Aaron | AR002M82-5g |
1-Oxaspiro[4.5]decan-4-one |
22929-53-9 | 95% | 5g |
$4581.00 | 2023-12-14 | |
| Aaron | AR002M82-10g |
1-Oxaspiro[4.5]decan-4-one |
22929-53-9 | 95% | 10g |
$6782.00 | 2023-12-14 | |
| 1PlusChem | 1P002LZQ-50mg |
1-Oxaspiro[4.5]decan-4-one |
22929-53-9 | 95% | 50mg |
$374.00 | 2025-02-19 |
1-Oxaspiro[4.5]decan-4-one Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 1-Oxaspiro[4.5]decan-4-one
Comprehensive Analysis of 1-Oxaspiro[4.5]decan-4-one (CAS No. 22929-53-9): Properties, Applications, and Industry Insights
1-Oxaspiro[4.5]decan-4-one (CAS No. 22929-53-9) is a specialized organic compound featuring a unique spirocyclic structure, which combines a tetrahydrofuran ring and a cyclohexanone moiety. This molecular architecture grants it distinct chemical properties, making it valuable in synthetic chemistry, fragrance formulation, and pharmaceutical research. The compound's spirocyclic framework is increasingly studied for its potential in designing novel bioactive molecules, aligning with current trends in green chemistry and sustainable synthesis.
In recent years, the demand for spirocyclic compounds like 1-Oxaspiro[4.5]decan-4-one has surged due to their versatility in drug discovery. Researchers highlight its role as a building block for heterocyclic derivatives, particularly in developing central nervous system (CNS) therapeutics. Its rigid backbone enhances binding affinity to biological targets, a feature exploited in neuropharmacology. Additionally, the compound's low toxicity profile and high stability under physiological conditions have spurred interest in prodrug design.
The fragrance industry extensively utilizes 1-Oxaspiro[4.5]decan-4-one for its woody-amber olfactory notes. Its volatility profile and long-lasting scent retention make it a premium ingredient in luxury perfumery. With consumers prioritizing natural-inspired synthetics, this compound bridges the gap between cost-effectiveness and eco-conscious formulations. Notably, its structural similarity to ambroxide derivatives has positioned it as a sustainable alternative to traditional animal-derived musks.
From a synthetic perspective, 22929-53-9 serves as a key intermediate in multistep organic synthesis. Modern catalytic methods, such as palladium-catalyzed cross-coupling, have been optimized to incorporate its spiro core into complex architectures. Recent patents highlight its use in asymmetric catalysis, where its chiral centers enable enantioselective transformations—a critical advancement for API manufacturing. The compound's compatibility with flow chemistry systems further enhances its industrial scalability.
Environmental considerations are paramount in contemporary chemical applications. 1-Oxaspiro[4.5]decan-4-one demonstrates favorable biodegradability metrics in OECD 301 tests, addressing concerns about persistent organic pollutants (POPs). Its synthesis via atom-economical routes, such as intramolecular cyclization, minimizes waste generation—a principle central to the circular economy model. These attributes resonate with regulatory trends like REACH compliance and green chemistry initiatives.
Emerging applications include its use in advanced material science, where its rigid bicyclic system imparts thermal stability to polymeric matrices. Studies report its incorporation into high-performance adhesives and epoxy resins, capitalizing on its cross-linking potential. Furthermore, the compound's UV absorption characteristics have sparked investigations into photoresist technologies for semiconductor fabrication.
Quality control protocols for CAS 22929-53-9 emphasize HPLC purity assays and residual solvent analysis per ICH guidelines. Leading suppliers provide GC-MS certification to ensure batch-to-batch consistency, particularly for GMP-grade material. Storage recommendations typically specify argon-purged containers at 4°C to prevent ketone oxidation, extending shelf life for critical research applications.
Market analytics indicate steady growth for spirocyclic ketones, driven by R&D investments in targeted drug delivery and functional fragrances. Strategic partnerships between fine chemical manufacturers and biotech firms are accelerating the development of derivative libraries based on this scaffold. As computational chemistry tools improve prediction of structure-activity relationships (SAR), the relevance of 1-Oxaspiro[4.5]decan-4-one in rational molecular design will likely expand further.
22929-53-9 (1-Oxaspiro[4.5]decan-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)